Cas no 2137723-96-5 (7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]-)

• Product Name: 7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]-
• CAS No: 2137723-96-5
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 5258109
• Update Time: 2025-05-20

7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]-

• Inchi： 1S/C19H19NO4/c21-18(22)12-15-8-9-16-7-4-10-20(17(16)11-15)19(23)24-13-14-5-2-1-3-6-14/h1-3,5-6,8-9,11H,4,7,10,12-13H2,(H,21,22)
• InChI Key： DFFJHFVAYCJOFT-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C2=C(C=CC(CC(O)=O)=C2)CCC1

Additional information on 7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]-

7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]- (CAS No. 2137723-96-5): A Comprehensive Overview

7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]-, identified by its CAS number CAS No. 2137723-96-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly its tetrahydroquinoline core and the presence of a phenylmethoxy carbonyl group, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of 7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]- involve meticulous chemical processes that highlight the precision and expertise required in modern organic synthesis. The introduction of the phenylmethoxy carbonyl group at the 1-position of the tetrahydroquinoline scaffold enhances the molecule's stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. This modification is particularly significant in the context of drug design, where functional group manipulation can drastically alter the biological activity and pharmacokinetic profile of a compound.

In recent years, there has been a surge in research focused on quinoline derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The tetrahydroquinoline scaffold is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors, leading to potent pharmacological effects. The addition of the phenylmethoxy carbonyl group further enhances these interactions by providing a site for further functionalization and improving solubility and bioavailability.

The pharmacological potential of 7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]- has been explored in several preclinical studies. These studies have demonstrated its ability to modulate key cellular pathways involved in disease progression. For instance, research indicates that this compound may inhibit the activity of specific enzymes that are overexpressed in cancer cells, thereby blocking tumor growth and proliferation. Additionally, its anti-inflammatory properties have been attributed to its ability to suppress the production of pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory diseases.

The structural complexity of 7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]- also makes it an attractive scaffold for structure-based drug design. Computational modeling techniques have been employed to understand how this molecule interacts with its biological targets at the atomic level. These studies have provided valuable insights into the binding mechanisms and have guided the optimization of lead compounds into more effective therapeutic agents. The integration of experimental data with computational methods has become increasingly important in modern drug discovery pipelines.

The synthetic pathways for producing 7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]- are another area of active research. Chemists have developed innovative synthetic strategies that improve yield and purity while minimizing waste and environmental impact. These advancements are crucial for ensuring that pharmaceutical compounds can be produced efficiently and sustainably on an industrial scale. Green chemistry principles have been increasingly adopted in these synthetic processes to align with global efforts towards environmental conservation.

The role of CAS No. 2137723-96-5 in medicinal chemistry extends beyond its use as an intermediate in drug synthesis. It serves as a model compound for studying the effects of structural modifications on biological activity. By comparing its properties with those of related quinoline derivatives, researchers can gain insights into structure-function relationships that are essential for developing new drugs with improved efficacy and safety profiles.

The future prospects for 7-Quinolineacetic acid, 1,2,3,4-tetrahydro-1-[(phenylmethoxy)carbonyl]- are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field by combining expertise in organic chemistry with advances in biotechnology and computational science. As our understanding of molecular interactions grows more sophisticated，the potential uses for this compound will continue to expand.